4,4,4-Trifluoro-3-(methylthio)butanoic acid

• Molecular Formula: C5H7F3O2S
• Molecular Weight: 188.17 g/mol
• IUPAC Name: 4,4,4-trifluoro-3-methylsulfanylbutanoic acid
• InChI: InChI=1S/C5H7F3O2S/c1-11-3(2-4(9)10)5(6,7)8/h3H,2H2,1H3,(H,9,10)
• InChI Key: YCSPJSUYGGCVFK-UHFFFAOYSA-N
• Canonical SMILES: CSC(CC(=O)O)C(F)(F)F

Description

4,4,4-Trifluoro-3-(methylthio)butanoic acid is a useful research compound. Its molecular formula is C5H7F3O2S and its molecular weight is 188.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 mL round bottom flask was added (E)-4,4,4-trifluorobut-2-enoic acid (8 g, 57.1 mmol) and Methanol (24 mL), the solution was stirred in a water bath, then sodium methanethiolate (10.01 g, 143 mmol) was added in three portions. Vigorous bubbling was observed, the mixture was stirred at 25° C. overnight, NMR showed no more starting material. To the reaction mixture was added 2 N HCl until acidic. The mixture was extracted with chloroform (5×50 mL), combined organic layer was dried over Na2SO4, concentrated in vacuo and further dried under high vacuum until there was no weight loss to give 4,4,4-trifluoro-3-(methylthio)butanoic acid (10.68 g, 56.8 mmol, 99% yield) as a colorless oil: 1H NMR (400 MHz, CDCl3) δ 10.88 (s, 1H), 3.53 (dqd, J=10.5, 8.3, 4.0 Hz, 1H), 2.96 (dd, J=16.9, 4.0 Hz, 1H), 2.65 (dd, J=16.9, 10.4 Hz, 1H), 2.29 (s, 3H); 13C NMR (101 MHz, CDCl3) δ 175.78 (s), 126.61 (q, JC-F=278.8 Hz), 44.99 (q, JC-F=30.3 Hz), 34.12 (d, JC-F=1.7 Hz), 15.95 (s); EIMS m/z 162.